Cas no 406938-72-5 (Methyl 3-cyano-2-methoxybenzoate)

• Product Name: Methyl 3-cyano-2-methoxybenzoate
• CAS No: 406938-72-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 324773
• PubChem ID: 22342551
• Update Time: 2025-04-19

Methyl 3-cyano-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-methoxybenzoate
• Benzoic acid, 3-cyano-2-methoxy-, methyl ester
• 3-cyano-2-methoxybenzoic acid methyl ester
• AG-F-44483
• AK141791
• CTK4I3577
• methyl 3-cyano-2-methoxy-benzoate
• SureCN1708879
• MFCD11977379
• METHYL3-CYANO-2-METHOXYBENZOATE
• CS-0452205
• DTXSID60625016
• METHYL 3-CYANO-2-METHOXYBNEZOATE
• AKOS022173387
• Benzoicacid,3-cyano-2-methoxy-,methyl ester
• FT-0703666
• A825243
• LOKKQGJLHMQLES-UHFFFAOYSA-N
• Benzoicacid, 3-cyano-2-methoxy-, methyl ester
• 406938-72-5
• SCHEMBL1708879
• AS-36810

• Inchi： 1S/C10H9NO3/c1-13-9-7(6-11)4-3-5-8(9)10(12)14-2/h3-5H,1-2H3
• InChI Key： LOKKQGJLHMQLES-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 329.981 °C at 760 mmHg
• Flash Point: 143.729 °C
• Solubility: Very slightly soluble (0.76 g/l) (25 º C),
• PSA: 59.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives